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Compound of Interest

Compound Name: Methyl indole-6-carboxylate

Cat. No.: B024179

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Methyl
indole-6-carboxylate powder. It is intended for laboratory personnel and professionals in drug
development who work with this compound. This document outlines the known hazards, proper
handling procedures, personal protective equipment, and emergency measures. Furthermore,
it details its application in the synthesis of bioactive molecules and its relevance to key
signaling pathways in cancer research.

Chemical and Physical Properties

Methyl indole-6-carboxylate is an off-white crystalline powder.[1] It serves as a versatile
building block in organic synthesis, particularly in the development of pharmaceuticals and
other bioactive compounds.[1][2]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b024179?utm_src=pdf-interest
https://www.benchchem.com/product/b024179?utm_src=pdf-body
https://www.benchchem.com/product/b024179?utm_src=pdf-body
https://www.benchchem.com/product/b024179?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3901097/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3901097/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_VEGFR_2_Inhibition_Assay_Using_E_FeCp_oxindole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula C10H9NO2 [1103114]
Molecular Weight 175.18 g/mol [1103114]

CAS Number 50820-65-0 [11[3114]
Appearance Off-white crystalline powder [1]

Melting Point 76-84 °C [1][3]

Purity >97% [3]

Storage Temperature 0-8°C [1]

Hazard Identification and Safety Precautions

Methyl indole-6-carboxylate is classified as a hazardous substance. Proper handling and the

use of personal protective equipment are crucial to ensure laboratory safety.

~HS H | Classificati

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation

Source:[3][4]

Precautionary Statements

A series of precautionary statements are associated with the handling of Methyl indole-6-

carboxylate, outlining measures to prevent exposure and injury.[4]

| Code | Precautionary Statement | |---|---|---| | P261 | Avoid breathing

dust/fume/gas/mist/vapors/spray. | | P264 | Wash skin thoroughly after handling. | | P271 | Use
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only outdoors or in a well-ventilated area. | | P280 | Wear protective gloves/protective
clothing/eye protection/face protection. | | P302+P352 | IF ON SKIN: Wash with plenty of soap
and water. | | P304+P340 | IF INHALED: Remove person to fresh air and keep comfortable for
breathing. | | P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. | | P312 | Call a POISON
CENTER or doctor if you feel unwell. |

Source:[3][4]

Personal Protective Equipment (PPE)

To minimize the risk of exposure, the following personal protective equipment should be worn
when handling Methyl indole-6-carboxylate powder:

Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[3]

Respiratory Protection: A NIOSH-approved N95 dust mask or higher-level respirator,
especially when handling large quantities or in poorly ventilated areas.[3]

Skin and Body Protection: A laboratory coat and appropriate protective clothing.[5]

Handling, Storage, and Disposal
Handling

e Handle in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid generating dust.[5]

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Storage

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11318749/
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.benchchem.com/product/b024179?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11318749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11318749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11318749/
https://www.researchgate.net/figure/PI3K-AKT-mTOR-signaling-pathway-This-diagram-illustrates-how-growth-factors-activate-the_fig4_394284857
https://www.researchgate.net/figure/PI3K-AKT-mTOR-signaling-pathway-This-diagram-illustrates-how-growth-factors-activate-the_fig4_394284857
https://www.researchgate.net/figure/PI3K-AKT-mTOR-signaling-pathway-This-diagram-illustrates-how-growth-factors-activate-the_fig4_394284857
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_VEGFR_2_Inhibition_Assay_Using_E_FeCp_oxindole.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_VEGFR_2_Inhibition_Assay_Using_E_FeCp_oxindole.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_VEGFR_2_Inhibition_Assay_Using_E_FeCp_oxindole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

o Recommended long-term storage is at 2-8°C.[2]

Disposal
» Dispose of contents and container in accordance with local, regional, and national

regulations.[2]

e Do not allow the product to enter drains or waterways.[2]

First Aid Measures
In case of exposure, follow these first aid procedures:

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[2]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or
persists.[2]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2]

Application in the Synthesis of Bioactive Molecules

Methyl indole-6-carboxylate is a key intermediate in the synthesis of various pharmaceutical
compounds, including inhibitors of receptor tyrosine kinases (RTKs) such as EGFR and
VEGFR-2, which are implicated in cancer.[1]

Experimental Protocol: Synthesis of a Methyl-1-methyl-
1H-indole-6-carboxylate Derivative
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This protocol describes the N-methylation of Methyl indole-6-carboxylate, a common first
step in the synthesis of more complex derivatives.

Materials:

Methyl-1H-indole-6-carboxylate

o Potassium hydroxide (KOH)

e Acetone

e Methyl iodide

o Ethyl acetate

e Hexane

o Ethanol (70%)

 Stir plate and stir bar

¢ Round-bottom flask

o Column chromatography apparatus

 Silica gel

Procedure:

¢ In a round-bottom flask, dissolve Methyl-1H-indole-6-carboxylate (0.19 g, 1 mmol) in 10 ml of
acetone.

e Add an aqueous solution of KOH (0.168 g, 3 mmol) to the flask.

e Stir the mixture at 20°C for 30 minutes.

e Add methyl iodide (1.5 ml, 1.1 mmol) to the reaction mixture.

» Continue stirring for 2 hours.
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» Monitor the reaction progress using thin-layer chromatography (TLC).
e Once the reaction is complete, concentrate the mixture under reduced pressure.

» Purify the crude product using column chromatography on silica gel, eluting with a 1:9
mixture of ethyl acetate and hexane.

o Recrystallize the purified product from 70% ethanol to yield methyl-1-methyl-1H-indole-6-
carboxylate.

This protocol is adapted from a published synthetic procedure.[1]

Relevance to Signaling Pathways

Derivatives of Methyl indole-6-carboxylate have been investigated as inhibitors of key
signaling pathways involved in cancer cell proliferation and survival, such as the
PISK/Akt/mTOR and the EGFR/VEGFR-2 pathways.[1][7]

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that regulates cell
growth, proliferation, and survival.[7] Dysregulation of this pathway is a common feature of
many cancers. Indole-based compounds have been shown to modulate this pathway, making it
a target for drug development.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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